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Compound of Interest

Compound Name: 2-Oxo-2-phenylacetyl chloride
CAS No.: 25726-04-9
Cat. No.: B1310584
Get Quote
. J

Executive Summary

2-Oxo0-2-phenylacetyl chloride (CAS: 25726-04-9) is a high-value electrophilic building block
characterized by a vicinal dicarbonyl motif terminating in an acid chloride.[1] In drug discovery,
it serves as a critical "warhead" precursor for protease inhibitors and a versatile scaffold for
heterocyclic synthesis. Its unique reactivity stems from the electronic differentiation between
the acyl chloride carbon (C1) and the

-ketone carbon (C2), allowing for regiospecific nucleophilic attacks. This guide outlines its utility
in synthesizing

-keto amides, constructing privileged heterocycles (quinoxalines, oxazoles), and serving as an
orthogonal protecting group in carbohydrate chemistry.

Chemical Profile & Reactivity Analysis
Structural Properties

The molecule features a phenyl ring conjugated to an
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-keto acid chloride. The conjugation extends the electrophilicity of the carbonyls, making the C1
(acid chloride) highly reactive towards nucleophiles, while the C2 (ketone) remains available for
subsequent condensation or serving as a transition-state mimic in enzyme active sites.

Property Data
IUPAC Name 2-0Ox0-2-phenylacetyl chloride
C
Molecular Formula A
ClO
Molecular Weight 168.58 g/mol
Boiling Point 94-95 °C (12 mmHg)
Density 1.169 g/mL
Storage 2-8 °C, Inert atmosphere (Moisture Sensitive)

Electrophilic Activation & Selectivity

The reactivity hierarchy is driven by the leaving group ability of the chloride ion.

o Primary Attack (Kinetic Control): Nucleophiles (amines, alcohols) attack C1 to displace
chloride, forming

-keto amides or esters.

¢ Secondary Attack (Thermodynamic/Chemo-selective): The C2 ketone is activated by the
adjacent carbonyl but is less reactive than C1. It typically undergoes reaction after C1
functionalization (e.g., cyclodehydration) or interacts reversibly with active site nucleophiles
(e.g., serine hydroxyls in proteases).
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Figure 1: Reactivity map illustrating the dual electrophilic sites and their downstream
applications.

Core Applications in Drug Design

Synthesis of -Keto Amide Protease Inhibitors
The

-keto amide moiety is a "privileged structure” in medicinal chemistry. It acts as a transition-state
analogue, forming a reversible covalent hemiketal with the active site serine or cysteine of
proteases (e.g., Thrombin, HCV NS3/4A, Calpain).

o Mechanism: The reagent reacts with a scaffold amine to install the oxo-phenylacetyl cap.
e Advantage: Unlike simple amides, the

-keto group hydrogen bonds with the "oxyanion hole" of the enzyme, significantly increasing
binding affinity [1].

Heterocycle Construction (Quinoxalines & Oxazoles)

2-0Oxo0-2-phenylacetyl chloride is a potent 1,2-dicarbonyl donor for synthesizing nitrogen
heterocycles.

¢ Quinoxalinones: Reaction with 1,2-phenylenediamines yields 3-phenylquinoxalin-2(1H)-
ones. This scaffold is prevalent in glutamate receptor antagonists and kinase inhibitors.

e Oxazoles: Reaction with
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-isocyanoacetamides followed by cyclization yields 2-acyl-5-aminooxazoles, which can be
hydrolyzed to form complex peptide mimics [2].

Orthogonal Protecting Group (OPACc)

In carbohydrate chemistry, the (2-oxo-2-phenylacetyl) ester—OPAc—serves as a protecting
group for hydroxyls.

 Utility: It is orthogonal to standard acetyl and benzoyl groups.
o Deprotection: Mild removal using KHSO

or specific hydrazines, allowing for selective manipulation of poly-hydroxylated scaffolds [3].

Experimental Protocols
Protocol A: Synthesis of Bioactive -Keto Amides

Target: General procedure for coupling 2-oxo-2-phenylacetyl chloride with a secondary
amine scaffold.

Reagents:

Amine substrate (1.0 equiv)

2-Oxo0-2-phenylacetyl chloride (1.1 equiv)[1]

Triethylamine (Et

N) or DIPEA (2.0 equiv)

Dichloromethane (DCM), anhydrous
Procedure:
o Preparation: In a flame-dried round-bottom flask under N

atmosphere, dissolve the amine substrate (1.0 mmol) and Et

N (2.0 mmol) in anhydrous DCM (10 mL). Cool the solution to O °C using an ice bath.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1310584/docs?utm_src=pdf-body#technical-guide-medicinal-chemistry-applications-of-2-oxo-2-phenylacetyl-chloride
https://www.benchchem.com/product/b1310584/docs?utm_src=pdf-body#technical-guide-medicinal-chemistry-applications-of-2-oxo-2-phenylacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxo-2-phenylacetyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Addition: Dissolve 2-oxo-2-phenylacetyl chloride (1.1 mmol, 185 mg) in DCM (2 mL). Add
this solution dropwise to the reaction mixture over 15 minutes. Note: The reaction is
exothermic; control addition rate to maintain temperature.

o Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2—4 hours.
e Monitoring: Monitor by TLC (typically 30-50% EtOAc/Hexane). The acid chloride spot (high R

, unstable) should disappear, and a new amide spot should appear.

o Workup (Self-Validating Step):
o Quench with saturated NaHCO

(removes HCI and unreacted acid).

o Extract with DCM (3 x 15 mL).
o Wash organic layer with 1M HCI (to remove unreacted amine/Et

N) followed by Brine.

o Dry over Na

SO

, filter, and concentrate.

 Purification: Recrystallize from EtOH or purify via silica gel flash chromatography.

Protocol B: Synthesis of 3-Phenylquinoxalin-2(1H)-one

Target: Cyclocondensation with 1,2-phenylenediamine.
Reagents:
e 0-Phenylenediamine (1.0 equiv)

o 2-Oxo0-2-phenylacetyl chloride (1.0 equiv)[1]
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e Pyridine (solvent/base) or DCM/Et
N

Procedure:

Mixing: Dissolve o-phenylenediamine (5 mmol) in dry DCM (20 mL) containing Et

N (210 mmol). Cool to 0 °C.

e Acylation: Add 2-oxo-2-phenylacetyl chloride (5 mmol) dropwise. Stir for 1 hour at RT. This
forms the intermediate acyclic

-keto amide.

o Cyclization: To drive cyclization, reflux the mixture (if using higher boiling solvent like toluene)
or add a catalytic amount of acid (p-TsOH) and reflux for 2 hours. Alternatively, in pyridine,
heating to 80 °C effects cyclization directly.

« |solation: Pour into ice water. The quinoxalinone typically precipitates as a solid. Filter, wash
with water and cold ethanol.

Pathway Visualization

The following diagram illustrates the divergent synthesis pathways from the core reagent to key
medicinal scaffolds.
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Figure 2: Divergent synthetic pathways yielding protease inhibitors, heterocycles, and

protected synthons.

Safety & Handling

Corrosivity: 2-Oxo-2-phenylacetyl chloride is corrosive and causes severe skin burns and
eye damage. Handle in a fume hood with nitrile gloves and eye protection.

Moisture Sensitivity: Reacts violently with water to release HCI gas and phenylglyoxylic acid.
Store under inert gas (Argon/Nitrogen) in a refrigerator (2—8 °C).

Incompatibility: Incompatible with strong bases, oxidizing agents, and alcohols (unless
intended).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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